Diethyl [2-(pyridin-2-yl)ethyl]propanedioate

• CAS RN: 84199-92-8
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.3 g/mol
• IUPAC Name: diethyl 2-(2-pyridin-2-ylethyl)propanedioate
• InChI: InChI=1S/C14H19NO4/c1-3-18-13(16)12(14(17)19-4-2)9-8-11-7-5-6-10-15-11/h5-7,10,12H,3-4,8-9H2,1-2H3
• InChI Key: XVPMESFRZJJXGY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(CCC1=CC=CC=N1)C(=O)OCC

Description

Diethyl [2-(pyridin-2-yl)ethyl]propanedioate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diethyl β-(2-pyridyl)-ethylmalonate was prepared in the manner described by V. Boekelheide and S. Rothchild, JACS, 71, 879 (1949). Briefly, diethyl malonate (375 g, 2.35 moles) was added to a solution of sodium ethoxide (23 g of sodium in 225 mL of absolute alcohol). To the boiling mixture, freshly distilled 2-vinylpyridine (106 g, 1.0 mole) in 175 mL of absolute alcohol was added slowly. After the mixture had boiled under reflux for two hours, the alcohol was removed by distillation and the residue was acidified with dilute hydrochloric acid. The unreacted malonic ester was extracted with ether, the aqueous phase was made basic with dilute sodium hydroxide, and the basic organic layer was extracted with ether. After the ethereal solution had been dried over Drierite, the ether and recovered 2-vinylpyridine (boiling point 58° C. at 16 mm) were removed in vacuo.